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Compound of Interest

Compound Name: Z-D-Asp-OH

Cat. No.: B554537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling information for

Z-D-Asp-OH (N-Cbz-D-aspartic acid), a derivative of the amino acid aspartic acid. Due to its

applications in peptide synthesis and biochemical research, a thorough understanding of its

properties and potential hazards is essential for safe laboratory practices. This guide

consolidates available data on its physical and chemical properties, safety hazards, handling

procedures, and storage requirements.

Core Safety and Physical Data
Quantitative data for Z-D-Asp-OH has been compiled from various supplier safety data sheets

and chemical databases to provide a clear comparison of its key properties.
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Property Value Source

Chemical Formula C₁₂H₁₃NO₆
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 267.23 g/mol
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 78663-07-7
--INVALID-LINK--, --INVALID-

LINK--

Appearance White to off-white solid/powder --INVALID-LINK--

Purity ≥98% --INVALID-LINK--

Melting Point 110 - 116 °C --INVALID-LINK--

Solubility
Soluble in Ethanol (100 mg/mL

with ultrasonic assistance)
--INVALID-LINK--

Storage Conditions

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

--INVALID-LINK--

Hazard Identification and Safety Precautions
Z-D-Asp-OH is classified as a hazardous substance by some suppliers, primarily causing skin

and eye irritation. However, it is important to note that at least one supplier does not classify it

as a hazardous substance or mixture according to Regulation (EC) No 1272/2008.[1] Given

this discrepancy, it is prudent to handle the compound with care, adhering to the more stringent

safety precautions.

Hazard Statements:

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.
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Precautionary Statements:

Wash hands thoroughly after handling.[2]

Wear protective gloves, eye protection, and face protection.[2]

Avoid breathing dust/fume/gas/mist/vapors/spray.

If on skin: Wash with plenty of soap and water.[2]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[2]

If skin or eye irritation persists: Get medical advice/attention.[2]

Experimental Protocols: Safe Handling Workflow
While specific experimental protocols for the safety assessment of Z-D-Asp-OH are not

publicly available, a standardized workflow for handling chemical reagents of this nature should

be followed. This workflow is designed to minimize exposure and ensure the safety of

laboratory personnel.
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Caption: A logical workflow for the safe handling of Z-D-Asp-OH from receipt to disposal.

Potential Signaling Pathway Involvement
Direct research on the signaling pathways specifically modulated by Z-D-Asp-OH is limited.

However, its structural similarity to D-aspartate, a known agonist of the N-methyl-D-aspartate

(NMDA) receptor, suggests a potential area of investigation. D-aspartate plays a role in

neurotransmission, and its levels are regulated by the enzyme D-aspartate oxidase.[3] It is

plausible that Z-D-Asp-OH could interact with similar pathways, either as an agonist,

antagonist, or modulator. The following diagram illustrates this hypothetical relationship.

Z-D-Asp-OH
(Hypothetical Modulator)

NMDA Receptor
?

D-aspartate Oxidase
(Potential Interaction)

?

Postsynaptic Neuron Ca²⁺ InfluxActivation Downstream Signaling
(e.g., Synaptic Plasticity)
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Caption: Hypothetical signaling pathway interaction for Z-D-Asp-OH based on its similarity to

D-aspartate.

Disclaimer: The information provided in this guide is for informational purposes only and is

intended for use by qualified individuals. It is essential to consult the most current Safety Data

Sheet (SDS) from your supplier and to follow all institutional and regulatory guidelines for

chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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